N-[4-(acetylamino)phenyl]-4-{[(4-methylphenyl)thio]methyl}benzamide

• IUPAC Name: N-(4-acetamidophenyl)-4-[(4-methylphenyl)sulfanylmethyl]benzamide
• InChI: InChI=1S/C23H22N2O2S/c1-16-3-13-22(14-4-16)28-15-18-5-7-19(8-6-18)23(27)25-21-11-9-20(10-12-21)24-17(2)26/h3-14H,15H2,1-2H3,(H,24,26)(H,25,27)
• InChI Key: CLEIHUANZDSVQG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SCC2=CC=C(C=C2)C(=O)NC3=CC=C(C=C3)NC(=O)C
• Molecular Formula: C23H22N2O2S
• Molecular Weight: 390.5 g/mol

Description

N-[4-(acetylamino)phenyl]-4-{[(4-methylphenyl)thio]methyl}benzamide is a chemical compound that belongs to the class of amides. It is commonly referred to as AMTB and has been studied for its potential therapeutic applications.

Mechanism of Action

The mechanism of action of AMTB is not fully understood. However, it has been shown to inhibit the activity of the transient receptor potential ankyrin 1 (TRPA1) ion channel. TRPA1 is involved in the perception of pain and inflammation, and its inhibition by AMTB may contribute to its anti-inflammatory and analgesic effects.
Biochemical and Physiological Effects:
AMTB has been shown to have anti-inflammatory and analgesic effects in animal models. It has also been shown to have a protective effect on the intestinal mucosa and may have potential therapeutic applications in treating inflammatory bowel disease. Additionally, AMTB has been shown to have a neuroprotective effect and may have potential therapeutic applications in treating neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

AMTB has several advantages for lab experiments. It is relatively easy to synthesize and is stable under normal laboratory conditions. However, AMTB has some limitations for lab experiments. It has low solubility in water, which can make it difficult to work with in aqueous solutions. Additionally, AMTB has not been extensively studied in humans, and its safety and efficacy in humans are not well established.

Future Directions

There are several future directions for research on AMTB. One potential area of research is the development of more efficient synthesis methods for AMTB. Another potential area of research is the investigation of the safety and efficacy of AMTB in humans. Additionally, further research is needed to fully understand the mechanism of action of AMTB and its potential therapeutic applications in various fields of research.
Conclusion:
In conclusion, AMTB is a chemical compound that has been studied for its potential therapeutic applications in various fields of research. It has anti-inflammatory and analgesic effects, a protective effect on the intestinal mucosa, and a neuroprotective effect. While AMTB has several advantages for lab experiments, it also has some limitations. There are several future directions for research on AMTB, including the development of more efficient synthesis methods and the investigation of its safety and efficacy in humans.

Synthesis Methods

AMTB can be synthesized using a multi-step process that involves the reaction of 4-aminobenzamide with acetic anhydride to form N-acetyl-4-aminobenzamide. The resulting compound is then reacted with 4-methylthiobenzyl chloride to obtain N-[4-(acetylamino)phenyl]-4-{[(4-methylphenyl)thio]methyl}benzamide.

Scientific Research Applications

AMTB has been studied for its potential therapeutic applications in various fields of research. It has been shown to have anti-inflammatory properties and has been studied for its potential use in treating inflammatory bowel disease. AMTB has also been studied for its potential use in treating neuropathic pain and has been shown to have analgesic effects in animal models.